Cas no 4771-17-9 (1H-Indole-2-carboxylicacid, 3,7-dinitro-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 3,7-dinitro-, ethyl ester
• CAS No: 4771-17-9
• MF: C₁₁H₉N₃O₆
• MW: 279.205662488937
• CID: 333919
• PubChem ID: 283175
• Update Time: 2025-04-19

1H-Indole-2-carboxylicacid, 3,7-dinitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3,7-dinitro-, ethyl ester
• ethyl 3,7-dinitro-1H-indole-2-carboxylate
• 3,7-Dinitro-2-ethoxycarbonyl-indol
• 3,7-dinitro-indole-2-carboxylic acid ethyl ester
• A827545
• AC1L5Y36
• AC1Q201V
• AG-J-22612
• AR-1I8722
• CTK4J0203
• NSC137503
• 3,7-dinitro-1H-indole-2-carboxylic acid ethyl ester
• DTXSID30300540
• 4771-17-9
• SCHEMBL5897372
• NSC-137503

• Inchi： 1S/C11H9N3O6/c1-2-20-11(15)9-10(14(18)19)6-4-3-5-7(13(16)17)8(6)12-9/h3-5,12H,2H2,1H3
• InChI Key： VLFCPSYNMGQTJT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=C(C=2N1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 279.04917
• Monoisotopic Mass: 279.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.551
• Boiling Point: 498.5°Cat760mmHg
• Flash Point: 255.3°C
• Refractive Index: 1.68
• PSA: 128.37
• LogP: 3.20740